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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

An In-depth Technical Guide to the Chemical Properties of Diethylene Glycol Divinyl Ether

Introduction

Diethylene glycol divinyl ether (DEGDVE), also known by synonyms such as 1-(2-[2-
(vinyloxy)ethoxy]ethoxy)ethylene and divinylcarbitol, is an organic compound with the chemical
formula CsH1403[1][2]. It is a colorless to pale yellow, transparent liquid with a faint, mild ether-
like odor[1][3][4]. Structurally, DEGDVE consists of a flexible diethylene glycol backbone with a
vinyl ether group at each end. This bifunctional nature makes it a highly reactive and versatile
monomer.

DEGDVE is widely utilized as a reactive diluent and cross-linking agent, particularly in the
formulation of ultraviolet (UV) curable coatings, inks, and adhesives[1][5]. Its vinyl ether groups
enable rapid polymerization under UV light, leading to the formation of durable and flexible
materials[1]. It also serves as a chemical intermediate in various organic syntheses and in the
production of specialty polymers with tailored properties[1][6].

Physicochemical Properties

The physical and chemical properties of diethylene glycol divinyl ether are summarized in
the tables below. These properties are crucial for its handling, application, and performance in
various formulations.

General and Physical Properties
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Property Value

Molecular Formula CsH1403[1][7]

Molecular Weight 158.19 g/mol [8]

Appearance Colorless to pale yellow, clear liquid[1][2][3]
Odor Faint, mild, ether-like[1][3][4]

Density 0.968 g/mL at 25 °C[9]

Melting Point -21 °C to -24 °C[10][11][12]

Boiling Point 198-199 °CJ[9]

Refractive Index (n20/D)

1.446[9]

Flash Point

160 °F (71.1 °C)[11]

Vapor Pressure

0.02 mmHg[11]

Solubility

Insoluble or limited miscibility in water; soluble in

many organic solvents[3][9][11]

Chemical Identifiers

Identifier Value

CAS Number 764-99-8[1][7]

EC Number 212-133-3[8]

InChl Key SAMIGBVVQUEMGC-UHFFFAOYSA-N
SMILES C=COcCcoccoc=C

Reactivity and Chemical Behavior

The presence of two vinyl ether groups makes DEGDVE highly reactive, particularly in
polymerization reactions.

Cationic Polymerization
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Diethylene glycol divinyl ether readily undergoes cationic polymerization, which can be
initiated by UV radiation in the presence of a photoinitiator. This rapid curing process is a key
advantage in its application in coatings and inks. The vinyl ether groups are highly susceptible
to electrophilic attack, leading to the formation of a cross-linked polymer network. This process
enhances the mechanical strength, chemical resistance, and adhesion of the final product[1].
Polymerization with acidic catalysts can produce crosslinked gels[9].

Other Chemical Reactions

o Hydrolysis: The divinyl ether can be hydrolyzed to diethylene glycol and acetaldehyde[9].

» Addition Reactions: Chlorine or bromine can add across the double bonds[9]. Halogens,
acids, and other electrophiles can readily react with the vinyl groups|[6].

o Acetalization: Reaction with an alcohol in the presence of water can produce a diacetal[9].

o Peroxide Formation: Like many ethers, DEGDVE may form explosive peroxides upon
prolonged exposure to air and moisture[2][13]. It is often stabilized with a small amount of
potassium hydroxide (KOH)[7][10].

Synthesis

The industrial synthesis of diethylene glycol divinyl ether is typically achieved through the
reaction of diethylene glycol with acetylene. This reaction is often conducted under pressure
and at elevated temperatures. The process can be catalyzed by either a strong base, such as
potassium hydroxide (KOH), or an acid[3][7][14]. The base-catalyzed reaction is common,
where diethylene glycol reacts with ethyne to yield the divinyl ether, which is then purified by
distillation[7].
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A simplified workflow for the synthesis of Diethylene Glycol Divinyl Ether.

Experimental Protocols

Detailed methodologies for determining key chemical properties are provided below.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. It is a key physical constant for identification and purity assessment[15].

Methodology:

A small amount of the liquid sample (DEGDVE) is placed in a small test tube or a sample
vial[16].

A capillary tube, sealed at one end, is inverted and placed into the liquid sample[16].

The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb[16].

The assembly is heated in a Thiele tube or a similar heating apparatus containing a high-
boiling point oil[16].
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e The sample is heated until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube[16].

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary
tube[17].

Determination of Density (Pycnometer Method)

Density is a fundamental physical property defined as the mass per unit volume of a
substance[18].

Methodology:

A clean, dry pycnometer (a small glass flask of a specific volume) is weighed accurately
(ma).

e The pycnometer is filled with the liquid sample (DEGDVE), ensuring no air bubbles are
present, and the stopper is inserted. The exterior is wiped dry.

e The filled pycnometer is weighed again (m2).

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
distilled water) at the same temperature.

o The pycnometer filled with the reference liquid is weighed (ms).

e The density of the sample (p_s) is calculated using the formula: p_s = ((mz2 - m1) / (M3 - m1))
* p_r where p_r is the density of the reference liquid.

Spectroscopic Analysis: FT-IR and NMR

Spectroscopic methods are essential for confirming the molecular structure of DEGDVE.

FT-IR (Fourier Transform Infrared) Spectroscopy Protocol:
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Sample Preparation: A drop of liquid DEGDVE is placed between two salt plates (e.g., NaCl
or KBr) to create a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory
can be used by placing a drop of the liquid directly on the crystal[19].

Background Scan: A background spectrum of the empty spectrometer is collected to account
for atmospheric CO2 and water vapor[19].

Sample Scan: The prepared sample is placed in the spectrometer, and the IR spectrum is
recorded, typically in the range of 4000-400 cm~1[20].

Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. For
DEGDVE, key peaks would include C-H stretching from the vinyl groups (~3100-3000 cm™1),
C=C stretching (~1640-1620 cm~1), and strong C-O-C (ether) stretching (~1200-1000 cm~1)
[21].

IH NMR (Proton Nuclear Magnetic Resonance) Spectroscopy Protocol:

Sample Preparation: Approximately 5-10 mg of DEGDVE is dissolved in about 0.6-0.7 mL of
a deuterated solvent (e.g., CDCIs) in a 5 mm NMR tube[22].

Data Acquisition: The NMR tube is placed in the spectrometer. Standard single-pulse
experiments are run to acquire the proton spectrum[22].

Data Analysis: The chemical shifts (), integration, and splitting patterns of the signals are
analyzed to confirm the structure. For DEGDVE, one would expect to see signals
corresponding to the vinyl protons (typically in the range of & 4.0-4.2 ppm for the =CH:
protons and & 6.4-6.6 ppm for the =CH-O proton) and the ethylene glycol protons (in the
3.5-3.8 ppm range)[22].

Applications and Significance

The unique chemical properties of diethylene glycol divinyl ether make it a valuable
component in several advanced material applications.

o UV-Curable Coatings and Inks: Its ability to polymerize rapidly under UV light makes it an
excellent reactive diluent, reducing viscosity and enabling fast curing times for durable
coatings and inks[1][5].
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» Adhesives and Sealants: As a cross-linking agent, DEGDVE enhances the adhesive
strength, flexibility, and chemical resistance of various adhesive and sealant formulations[1]
[10].

o Polymer Production: It is used as a monomer to create cross-linked polymers and hydrogels,
which find use in specialized fields like biomedicine for drug delivery systems[9][10].

o Chemical Intermediate: DEGDVE serves as a versatile building block in organic synthesis for
creating more complex molecules and polymers with desired properties such as
hydrophilicity and thermal resistance[1][6].
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Cationic polymerization workflow of DEGDVE initiated by UV light.
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Safety Information

Diethylene glycol divinyl ether is considered to have low acute toxicity upon oral exposure
but may cause skin, eye, and respiratory tract irritation upon direct contact or inhalation[3][23].
It is classified as a combustible liquid[23]. Appropriate personal protective equipment, including
safety goggles and gloves, should be worn when handling the substance[23][24]. It should be
stored in a cool, dry, well-ventilated area away from sources of ignition and strong oxidizing
agents[2][12]. As it can form peroxides, exposure to moisture should be avoided[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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